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Compound of Interest

Compound Name: Bis(4-bromophenyl) ether

Cat. No.: B165872

An In-depth Technical Guide to the Safety of Bis(4-bromophenyl) ether

This guide provides comprehensive safety data for Bis(4-bromophenyl) ether, intended for
researchers, scientists, and professionals in drug development. The information is compiled
from various safety data sheets and chemical databases to ensure a thorough understanding
of the substance's properties and associated hazards.

Chemical Identification

Proper identification is the first step in chemical safety. Bis(4-bromophenyl) ether is known by
several names and is assigned unique identifiers for regulatory and tracking purposes.
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Identifier

Value

Citation

Chemical Name

Bis(4-bromophenyl) ether

[LIE2IEB14105]6]L7]

4,4'-Dibromodiphenyl Ether, 4-

Synonyms Bromophenyl ether, p,p'- [2][41[8]
Dibromodipheny! ether

CAS Number 2050-47-7 [11[31[41[5]

EC Number 218-090-7 [3]

Molecular Formula

C12HsBr20 or (BrCeHa)20

[11(3][41€]

Molecular Weight

328.00 g/mol

[3]141(€]

INChl Key

YAWIAFUBXXPJIMQ-
UHFFFAOYSA-N

[3]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for safe handling,

storage, and use in experimental settings.

Property Value Citation
Solid. Appears as a white to

Physical State off-white powder, flakes, or [3114119]
crystals.

Melting Point 58 -63°C [BI41[7119]
338 - 340 °C (at atmospheric

Boiling Point pressure) 205 °C (at 10 3114171
mmHgQ)

Flash Point Not applicable. [3]

. Insoluble or slightly soluble in

Water Solubility [10]
water.
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Hazard Identification and GHS Classification

While specific GHS classification for Bis(4-bromophenyl) ether is not consistently available,
data from closely related compounds such as 4-Bromophenyl phenyl ether suggests potential
hazards. Researchers should handle this compound with the assumption that it may present
similar risks.

Potential Hazards:

Skin and Eye Irritation: Contact may cause irritation to the skin and eyes.[11]

Inhalation: Inhalation of dust may be harmful and cause respiratory system irritation.[12]

Ingestion: May be harmful if swallowed.[11]

Environmental Hazards: A related compound, 4-Bromophenyl phenyl ether, is classified as
very toxic to aquatic life with long-lasting effects.

Experimental Protocols and Safety Measures
First Aid Measures

Detailed protocols for immediate response to exposure are critical to minimizing harm.
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Exposure Route First Aid Protocol Citation

Immediately flush eyes with
plenty of water for at least 15
minutes, also under the
Eye Contact eyelids. Remove contact [11][13][14]
lenses if present and easy to
do. If eye irritation persists, get

medical advice/attention.

Wash off immediately with
plenty of soap and water for at
least 15 minutes while
Skin Contact removing contaminated [11][13][15]
clothing and shoes. If skin
irritation occurs, get medical

advice/attention.

Remove person to fresh air

and keep comfortable for

breathing. If not breathing, give

) artificial respiration. If
Inhalation o [11][13][15]

breathing is difficult, oxygen

can be administered. Seek

medical attention if respiratory

problems do not improve.

Do NOT induce vomiting. If the
person is conscious and alert,

Ingestion give two glasses of water to [14][15]
drink. Seek immediate medical

attention.

Fire-Fighting Measures

In the event of a fire, the following measures should be taken.

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz), water spray, or
alcohol-resistant foam.[11]
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e Unsuitable Extinguishing Media: Do not use a solid water jet, as it may scatter and spread
the fire.

e Hazardous Combustion Products: Thermal decomposition can produce irritating and toxic
gases and vapors, including carbon oxides and halogenated compounds.[1]

» Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA) with a full face-piece operated in pressure-demand or other
positive pressure mode.[11][15]

Accidental Release Measures

A systematic approach is necessary to safely manage spills. The logical workflow for handling a
chemical spill is outlined in the diagram below.
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Workflow for Handling Bis(4-bromophenyl) ether Spill

Assess Situation
(Size, Location, Hazards)

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Contain Spill
(Prevent entry into drains)

Clean Up Spill
(Sweep solid material)

Place in Labeled Container
for Chemical Waste Disposal

Decontaminate Area
and Equipment

Report Incident

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165872?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Required Personal Protective Equipment (PPE)

Researcher/

Scientist

Eye Protection Hand Protection Body Protection Respiratory Protection
(Safety Goggles/Eyeshields) (Chemical Resistant Gloves) (Lab Coat) (N95 Dust Mask/Respirator)

Handling Bis(4-bromophenyl) ether

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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